Cas no 56059-77-9 (ethanone, 1-(6-ethyl-2-methyl-3-pyridinyl)- (9ci))

• Product Name: ethanone, 1-(6-ethyl-2-methyl-3-pyridinyl)- (9ci)
• CAS No: 56059-77-9
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 944868
• PubChem ID: 45086283
• Update Time: 2025-04-19

ethanone, 1-(6-ethyl-2-methyl-3-pyridinyl)- (9ci) Chemical and Physical Properties

Names and Identifiers

• ethanone, 1-(6-ethyl-2-methyl-3-pyridinyl)- (9ci)
• Ethanone, 1-(6-ethyl-2-methyl-3-pyridinyl)-
• DB-287140
• 56059-77-9
• Ethanone,1-(6-ethyl-2-methyl-3-pyridinyl)-(9ci)

• Inchi： 1S/C10H13NO/c1-4-9-5-6-10(8(3)12)7(2)11-9/h5-6H,4H2,1-3H3
• InChI Key： KBGYONBZNKTSLD-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(CC)=NC=1C

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30Ų